Cas no 1506786-09-9 (5-bromo-2-(butan-2-yl)-4-chloropyrimidine)

• Product Name: 5-bromo-2-(butan-2-yl)-4-chloropyrimidine
• CAS No: 1506786-09-9
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• CID: 4602901
• PubChem ID: 66293873
• Update Time: 2025-05-26

5-bromo-2-(butan-2-yl)-4-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(butan-2-yl)-4-chloropyrimidine

• Inchi： 1S/C8H10BrClN2/c1-3-5(2)8-11-4-6(9)7(10)12-8/h4-5H,3H2,1-2H3
• InChI Key： PSIAZRNNZHABSQ-UHFFFAOYSA-N
• SMILES： C1(C(CC)C)=NC=C(Br)C(Cl)=N1

Additional information on 5-bromo-2-(butan-2-yl)-4-chloropyrimidine

5-bromo-2-(butan-2-yl)-4-chloropyrimidine (CAS No. 1506786-09-9): A Comprehensive Overview

5-bromo-2-(butan-2-yl)-4-chloropyrimidine (CAS No. 1506786-09-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, chlorine, and butyl substituents on a pyrimidine ring, has garnered attention for its diverse applications in drug discovery and development.

The chemical structure of 5-bromo-2-(butan-2-yl)-4-chloropyrimidine is defined by its molecular formula C₁₀H₁₃BrClN₂. The presence of bromine and chlorine atoms imparts specific physicochemical properties that make it an attractive candidate for various biological studies. The butyl group further enhances its lipophilicity, which is crucial for crossing biological membranes and achieving desired pharmacological effects.

In recent years, 5-bromo-2-(butan-2-yl)-4-chloropyrimidine has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of research has been its activity against various cancer cell lines. Studies have shown that this compound exhibits significant cytotoxic effects, particularly against breast and lung cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

Beyond oncology, 5-bromo-2-(butan-2-yl)-4-chloropyrimidine has also shown promise in the treatment of neurological disorders. Research indicates that it can modulate specific receptors in the central nervous system, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier efficiently makes it a valuable candidate for further investigation in this domain.

The synthesis of 5-bromo-2-(butan-2-yl)-4-chloropyrimidine involves a series of well-defined chemical reactions. One common approach is to start with 4,6-dichloropyrimidine, which undergoes sequential substitution reactions to introduce the bromine and butyl groups. The synthetic route is highly reproducible and can be scaled up for commercial production, making it an accessible compound for both academic and industrial research.

In terms of safety and handling, 5-bromo-2-(butan-2-yl)-4-chloropyrimidine should be managed with standard laboratory precautions to ensure the safety of researchers. It is important to note that while this compound is not classified as a hazardous material, proper storage and disposal protocols should be followed to prevent environmental contamination.

The future prospects for 5-bromo-2-(butan-2-yl)-4-chloropyrimidine are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic applications. Additionally, researchers are exploring structural modifications to enhance its potency and selectivity, which could lead to the development of more effective drugs.

In conclusion, 5-bromo-2-(butan-2-yl)-4-chloropyrimidine (CAS No. 1506786-09-9) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical scientists. Its unique chemical structure and diverse biological activities make it a promising candidate for further research and development in multiple therapeutic areas.